Laidlomycin propionate

Specification

• CAS No.: 78734-47-1
• Molecular Formula: C40H66O13
• Molecular Weight: 754.9 g/mol
• IUPAC Name: (2S,3R,4R)-4-[(2S,5R,7S,8R,9S)-7-hydroxy-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6R)-6-hydroxy-3,5-dimethyl-6-(propanoyloxymethyl)oxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-2-methyl-3-propanoyloxypentanoic acid
• Standard InChI: InChI=1S/C40H66O13/c1-11-30(42)47-20-40(46)23(5)17-21(3)32(52-40)28-18-22(4)35(48-28)38(10)14-13-29(50-38)37(9)15-16-39(53-37)19-27(41)24(6)34(51-39)25(7)33(26(8)36(44)45)49-31(43)12-2/h21-29,32-35,41,46H,11-20H2,1-10H3,(H,44,45)/t21-,22-,23+,24+,25-,26-,27-,28+,29+,32-,33+,34-,35+,37-,38-,39+,40-/m0/s1
• Standard InChI Key: WCKFMTGGCBJGEZ-GLQQXDFUSA-N
• Isomeric SMILES: CCC(=O)OC[C@]1([C@@H](C[C@@H]([C@H](O1)[C@H]2C[C@@H]([C@@H](O2)[C@@]3(CC[C@@H](O3)[C@@]4(CC[C@@]5(O4)C[C@@H]([C@H]([C@H](O5)[C@@H](C)[C@H]([C@H](C)C(=O)O)OC(=O)CC)C)O)C)C)C)C)C)O
• SMILES: CCC(=O)OCC1(C(CC(C(O1)C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C(C(C)C(=O)O)OC(=O)CC)C)O)C)C)C)C)C)O
• Canonical SMILES: CCC(=O)OCC1(C(CC(C(O1)C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C(C(C)C(=O)O)OC(=O)CC)C)O)C)C)C)C)C)O
• Appearance: Solid powder

Introduction

Chemical Identity and Physicochemical Properties

Laidlomycin propionate (CAS No. 78734-47-1) is a semi-synthetic derivative of laidlomycin, characterized by a complex macrocyclic structure with multiple oxygen-containing rings. Its molecular formula, $C_{40}H_{66}O_{13}$, corresponds to a molecular weight of 754.9 g/mol. The compound’s potassium salt form (CAS No. 84799-02-0) is commercially utilized in feed additives due to its enhanced solubility and stability.

Table 1: Key Chemical Properties of Laidlomycin Propionate

Property	Value
Molecular Formula	$C_{40}H_{66}O_{13}$
Molecular Weight	754.9 g/mol
Melting Point	190–192°C
Solubility	Insoluble in water; soluble in organic solvents
FDA Approval	21 CFR 558.4 (for veterinary use)

The compound’s structure includes a spiroketal system and esterified propionate groups, which are critical for its ionophoric activity. Its mechanism involves forming lipid-soluble complexes with monovalent cations (e.g., $K^+$), facilitating their transport across bacterial membranes and disrupting pH homeostasis in gram-positive rumen microbes.

Mechanism of Action and Antimicrobial Activity

As an ionophore, laidlomycin propionate selectively targets rumen bacteria such as Streptococcus bovis and Lactobacillus spp., which contribute to lactic acid accumulation and subacute acidosis. By dissipating proton gradients, it inhibits ATP synthesis in these bacteria, thereby reducing lactate production and shifting fermentation toward propionate. This metabolic shift enhances energy availability for the host animal while mitigating acidosis risk.

In vitro studies using dual-flow continuous culture systems have demonstrated that laidlomycin propionate at 2 mg/L increases propionate molar proportions by 12–15% compared to control groups ($P < 0.05$). Concurrently, it reduces acetate-to-propionate ratios from 3.1 to 2.4, optimizing energy harvest from feed.

Efficacy in Livestock Production

Growth Performance Enhancements

Laidlomycin propionate’s primary application lies in improving ADG and feed efficiency (FE) in feedlot cattle. A meta-analysis of 17 trials involving 13,603 steers revealed that diets containing 6–12 mg/kg of laidlomycin propionate increased ADG by 8.1% and FE by 8.9% compared to non-ionophore controls ($P < 0.001$). Notably, its efficacy is more pronounced in low-energy diets (1.08–1.30 Mcal NEg/kg), where ADG improvements exceed 10%.

Table 2: Performance Outcomes in Steers Fed Laidlomycin Propionate

Dietary Energy (Mcal NEg/kg)	ADG Increase (%)	FE Improvement (%)
1.08	12.4	11.2
1.30	9.8	8.6
1.49	6.3	5.1

Comparative Effectiveness Against Monensin

When directly compared to monensin sodium, laidlomycin propionate demonstrates superior growth performance. Pens of steers fed laidlomycin propionate (12–24 g/ton) achieved 4.7% higher carcass-adjusted ADG and 3.2% greater dry matter intake (DMI) than those receiving monensin (30 g/ton). These differences are attributed to laidlomycin’s broader spectrum of microbial inhibition and its ability to maintain efficacy across diverse dietary conditions.

Dosage Recommendations and Practical Considerations

Table 3: Recommended Dosages by Production Phase

Production Phase	Dosage (mg/kg DM)	Duration (Days)
Receiving/Growing	5.5–11	98
Finishing	6–12	120–150